Cas no 42070-18-8 (1-chloro-2-(2-iodoethoxy)ethane)

• Product Name: 1-chloro-2-(2-iodoethoxy)ethane
• CAS No: 42070-18-8
• MF: C₄H₈ClIO
• MW: 234.463192939758
• CID: 2357829
• PubChem ID: 86625811
• Update Time: 2025-06-09

1-chloro-2-(2-iodoethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-iodoethoxy)ethane
• MS-20715
• XXUFCDWWUANVRH-UHFFFAOYSA-N
• MFCD28133444
• AKOS025212861
• 42070-18-8
• CS-0188318
• STL557692
• SCHEMBL5096321
• BBL103882

• MDL： MFCD28133444
• Inchi： 1S/C4H8ClIO/c5-1-3-7-4-2-6/h1-4H2
• InChI Key： XXUFCDWWUANVRH-UHFFFAOYSA-N
• SMILES： ICCOCCCl

Computed Properties

• Exact Mass: 233.93084Da
• Monoisotopic Mass: 233.93084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-(2-iodoethoxy)ethane

Introduction to 1-chloro-2-(2-iodoethoxy)ethane (CAS No. 42070-18-8)

1-chloro-2-(2-iodoethoxy)ethane, identified by its Chemical Abstracts Service (CAS) number 42070-18-8, is a significant intermediate in modern organic synthesis and pharmaceutical chemistry. This compound, featuring a bifunctional structure with both chloro and iodo substituents, has garnered considerable attention due to its utility in constructing complex molecular architectures. Its unique reactivity makes it a valuable tool for researchers developing novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The molecular structure of 1-chloro-2-(2-iodoethoxy)ethane consists of an ethane backbone modified with a chloro group at the first carbon and an iodoethoxy moiety at the second carbon. This arrangement imparts distinct chemical properties that facilitate various synthetic transformations. The chloro group serves as a versatile leaving group, enabling nucleophilic substitution reactions, while the iodoethoxy part can undergo cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These characteristics make the compound indispensable in constructing biaryl and heterocyclic compounds, which are prevalent in many pharmacophores.

In recent years, 1-chloro-2-(2-iodoethoxy)ethane has been increasingly utilized in the synthesis of bioactive molecules. One notable application is in the preparation of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. For instance, researchers have employed this compound to introduce iodine atoms into molecules designed to target specific tyrosine kinases. The iodine atom can be further functionalized via palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or vinyl groups that enhance binding affinity and selectivity.

Moreover, the compound has found utility in the development of antiviral agents. The ability to modify both ends of the ethane chain provides flexibility in designing molecules that can interact with viral proteases or polymerases. A recent study highlighted its role in synthesizing inhibitors of the SARS-CoV-2 main protease, where the chloro and iodo groups were strategically positioned to optimize binding interactions within the active site of the enzyme. Such applications underscore the importance of 1-chloro-2-(2-iodoethoxy)ethane as a building block in addressing emerging infectious diseases.

The reactivity of 1-chloro-2-(2-iodoethoxy)ethane also extends to polymer chemistry. Researchers have explored its use in generating functionalized polymers through controlled radical polymerization techniques. By introducing this monomer into living polymerization systems, scientists can produce polymers with tailored properties for drug delivery applications. For example, polymers functionalized with iodo groups can be further modified to incorporate therapeutic agents or targeting ligands, enhancing their efficacy in biomedical applications.

In conclusion, 1-chloro-2-(2-iodoethoxy)ethane (CAS No. 42070-18-8) is a versatile intermediate with broad applications in pharmaceuticals, materials science, and polymer chemistry. Its unique structural features enable a wide range of synthetic transformations, making it indispensable for researchers aiming to develop innovative solutions in drug discovery and material design. As scientific understanding advances, the utility of this compound is expected to expand further, driving new breakthroughs across multiple disciplines.